![molecular formula C15H19N3O2 B8429451 1-(1H-imidazol-1-yl)-1-[3-[(tert-butoxycarbonyl)amino]phenyl]-methane](/img/structure/B8429451.png)
1-(1H-imidazol-1-yl)-1-[3-[(tert-butoxycarbonyl)amino]phenyl]-methane
Cat. No. B8429451
M. Wt: 273.33 g/mol
InChI Key: ZMZFITPQWUJDMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07635697B2
Procedure details
The title compound from Step B above (7.64 g, 27.95 mmoles) was dissolved in methanol (148 mL) and 10% conc. H2SO4 in dioxane (v/v) (380.8 mL) was added. The solution was stirred at 25° C. for 4 h. The solution was diluted with methanol and BioRad AG® 1-X8 (OH−) resin was added until the pH was basic. The resin was filtered off and washed with methanol. The combined filtrates were evaporated to dryness and the residue was chromatographed on silica gel using 2.5% (10% conc. NH4OH in methanol)-dichloromethane as the eluant to give the title compound (4.36 g, 90%): CIMS: m/z 174.25 (MH+); δH (CDCl3), 3.44 (2H, bs, NH2), 5.02 (2H, s, CH2-Im), 6.39 (1H, s, Im-H5), 6.55 (1H, d, Ar—H4), 6.62 (1H, dd, Ar—H5), 6.91 (1H, s, Im-H4), 7.07 (1H, s, Ar—H2), 7.13 (1H, m, Ar—H6) and 7.54 ppm (1H, s, Im-H2); δC (CDCl3) CH2: 50.8; CH: 113.4, 114.8, 117.2, 119.5, 129.8, 130.0, 137.7; C, 137.6, 147.1.
Name
Yield
90%
Identifiers
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REACTION_CXSMILES
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[N:1]1([CH2:6][C:7]2[CH:12]=[CH:11][CH:10]=[C:9]([NH:13]C(OC(C)(C)C)=O)[CH:8]=2)[CH:5]=[CH:4][N:3]=[CH:2]1.OS(O)(=O)=O>CO.O1CCOCC1>[N:1]1([CH2:6][C:7]2[CH:12]=[CH:11][CH:10]=[C:9]([NH2:13])[CH:8]=2)[CH:5]=[CH:4][N:3]=[CH:2]1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1(C=NC=C1)CC1=CC(=CC=C1)NC(=O)OC(C)(C)C
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Name
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|
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Quantity
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148 mL
|
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Type
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solvent
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Smiles
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CO
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Step Two
Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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25 °C
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred at 25° C. for 4 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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(OH−) resin was added until the pH
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FILTRATION
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Type
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FILTRATION
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|
Details
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The resin was filtered off
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WASH
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Type
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WASH
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|
Details
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washed with methanol
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The combined filtrates were evaporated to dryness
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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the residue was chromatographed on silica gel using 2.5% (10% conc. NH4OH in methanol)-dichloromethane as the eluant
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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|
Smiles
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N1(C=NC=C1)CC1=CC(=CC=C1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.36 g | |
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
